Cas no 127757-13-5 (2'-O-Methylbroussonin A)

• Product Name: 2'-O-Methylbroussonin A
• CAS No: 127757-13-5
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 3164875
• PubChem ID: 14614910
• Update Time: 2025-09-19

2'-O-Methylbroussonin A Chemical and Physical Properties

Names and Identifiers

• 2'-O-Methylbroussonin A
• 4-[3-(2,4-dimethoxyphenyl)propyl]phenol
• 127757-13-5
• 4-(3-(2,4-Dimethoxyphenyl)propyl)phenol
• SCHEMBL9202466
• AKOS040761016

• Inchi： 1S/C17H20O3/c1-19-16-11-8-14(17(12-16)20-2)5-3-4-13-6-9-15(18)10-7-13/h6-12,18H,3-5H2,1-2H3
• InChI Key： ITRWHPPVRARAPO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCCC1C=CC(=CC=1)O)OC

Computed Properties

• Exact Mass: 272.14124450g/mol
• Monoisotopic Mass: 272.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Oil

2'-O-Methylbroussonin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether